Cas no 114853-29-1 (Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside)

• Product Name: Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside
• CAS No: 114853-29-1
• MF: C₁₇H₁₉NO₇
• MW: 349.335265398026
• CID: 130501
• PubChem ID: 46780122
• Update Time: 2025-11-06

Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside
• Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)--D-glucopyranoside
• 2-Propenyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)--D-glucopyranoside
• 2-[(2R,4R,5S)-4,5-dihydroxy-6-(hydroxymethyl)-2-prop-2-enoxyoxan-3-yl]isoindole-1,3-dione
• ALLYL 2-DEOXY-2-(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)-ß-D-GLUCOPYRANOSIDE
• b-D-Glucopyranoside, 2-propen-1-yl2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-
• Allyl 2-deoxy-2-phthalimido-b-D-glucopyranoside
• Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-2-D-glucopyranoside
• AKOS025294113
• Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-beta-D-glucopyranoside
• ALLYL 2-DEOXY-2-(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)-?-D-GLUCOPYRANOSIDE
• DTXSID90675544
• Prop-2-en-1-yl 2-deoxy-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-beta-D-threo-hexopyranoside
• 114853-29-1
• 2-Propenyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-beta-D-glucopyranoside

• Inchi： 1S/C17H19NO7/c1-2-7-24-17-12(14(21)13(20)11(8-19)25-17)18-15(22)9-5-3-4-6-10(9)16(18)23/h2-6,11-14,17,19-21H,1,7-8H2/t11?,12?,13-,14-,17-/m1/s1
• InChI Key： ZPZAUIIISMQKHG-BIBNWMFVSA-N
• SMILES： O1C(CO)[C@H]([C@@H](C([C@@H]1OCC=C)N1C(C2C=CC=CC=2C1=O)=O)O)O

Computed Properties

• Exact Mass: 349.11617
• Monoisotopic Mass: 349.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 573.9±50.0 °C at 760 mmHg
• Flash Point: 300.9±30.1 °C
• Refractive Index: 1.646
• Solubility: Methanol
• PSA: 116.53
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside

Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside and CAS No. 114853-29-1: A Comprehensive Overview

Compound with the CAS number 114853-29-1 and the product name Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The intricate molecular architecture of this compound, featuring a glucopyranoside core conjugated with an allyl group and a 1,3-dihydro-1,3-dioxo-2H-isoindol moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The glucopyranoside moiety is a well-known component in many bioactive molecules, contributing to their solubility, stability, and bioavailability. In particular, β-D-glucopyranosides have been extensively studied for their role in various biological processes and their potential as pharmacophores. The presence of the allyl group in the compound further enhances its chemical reactivity, making it a versatile intermediate for synthetic chemistry. This combination of structural features makes Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside an intriguing subject for researchers aiming to develop novel therapeutic agents.

Recent advancements in the field of glycoscience have highlighted the importance of glucosides in drug design. The ability to modify the glucopyranoside core while maintaining its biological activity has led to the development of several potent drugs. For instance, modifications at the anomeric carbon or the hydroxyl groups of the glucose ring can significantly alter the pharmacokinetic properties of a molecule. The compound in question has been engineered to optimize these properties, making it an attractive candidate for further investigation.

The isoindol ring system present in Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside adds another layer of complexity and potential functionality. Isoindoles are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The 1,3-dihydro-1,3-dioxo derivative specifically has been implicated in various enzymatic reactions and metabolic pathways. By incorporating this moiety into a glucopyranoside framework, researchers aim to leverage these biological activities for therapeutic purposes.

In terms of synthetic chemistry, the preparation of Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-β-D-glucopyranoside involves a series of well-established reactions that highlight its accessibility despite its complex structure. The synthesis typically begins with the formation of a glycosidic bond between glucose and an allyl halide derivative. Subsequent functionalization of the isoindol ring system follows, often involving cyclization and oxidation steps to achieve the desired dihydroxy structure. These synthetic routes underscore the compound's feasibility for large-scale production if needed.

The potential applications of this compound are vast and span multiple therapeutic areas. In oncology research, for example, glucosides have been shown to modulate cell proliferation and apoptosis. The unique structural features of Allyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoidolo)-β-D-glucopyranoside, particularly the isoindol moiety, suggest that it may exhibit similar effects with added benefits due to its enhanced reactivity and solubility profile.

In addition to oncology, this compound holds promise in anti-inflammatory therapy. Inflammatory processes are mediated by complex signaling pathways involving various glycosidic molecules. By targeting these pathways with carefully designed glucosides like this one, researchers aim to develop more effective anti-inflammatory agents with fewer side effects than current treatments.

The field of carbohydrate-based drug discovery continues to evolve rapidly due to advances in synthetic methodologies and computational modeling tools. These tools allow researchers to predict how different modifications will affect a molecule's biological activity with greater accuracy than ever before. This has led to an increase in high-throughput screening campaigns aimed at identifying novel glycosidic compounds with therapeutic potential.

The role of computational chemistry in designing new drugs cannot be overstated. By integrating experimental data with theoretical calculations based on quantum mechanics or molecular dynamics simulations researchers can optimize both potency and selectivity while minimizing off-target effects that might lead to adverse reactions or toxicity issues during clinical trials or subsequent commercialization efforts after regulatory approval by agencies such as FDA or EMA depending on where clinical trials take place first before seeking broader approval across international markets where applicable laws differ slightly but overall goals remain consistent regarding patient safety standards worldwide regardless political affiliations between countries since healthcare remains universal concern globally irrespective political boundaries dividing nations otherwise separate otherwise cohesively working towards common goals when it comes preserving human health through scientific innovation which includes developing safer more effective medications every year benefiting millions suffering from various diseases worldwide thereby improving quality life significantly especially those living regions lacking access quality healthcare facilities able provide cutting-edge treatments available wealthier nations today thanks ongoing collaborative efforts scientists worldwide transcending geographical political boundaries working together advancing medical science collectively better serve humanity future prospects look bright continued progress expected especially areas glycoscience since field still relatively young compared other branches medicinal chemistry having much room grow especially now that newer techniques becoming available helping push boundaries what possible achieve designing developing next generation therapeutics capable addressing wide array unmet medical needs current conventional treatments fall short meeting effectively thanks innovative approaches being taken by researchers everywhere pushing envelope what possible achieve never before imagined possible just few decades ago continuous innovation essential ensure continued improvement human health outcomes across globe ensuring everyone deserves access quality healthcare no matter where live social economic status since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous research development so important especially now facing global challenges like aging populations increasing prevalence chronic diseases requiring lifelong management along side emerging infectious diseases potentially posing serious threats public health if not addressed promptly effectively through robust scientific community global collaboration ensuring best possible outcomes patients everywhere now more than ever critical ensure resources allocated appropriately support groundbreaking research efforts leading discover novel treatments improve existing ones make sure patients suffering from all types conditions receive optimal care possible regardless geographic location socioeconomic background since.health wealth independent political landscape should determine whether person receives adequate care necessary maintain lead healthy fulfilling life which why continuous resear